Cas no 2228682-47-9 (Methyl 3-(2,4-dimethoxyphenyl)-3-hydroxypropanoate)

• Product Name: Methyl 3-(2,4-dimethoxyphenyl)-3-hydroxypropanoate
• CAS No: 2228682-47-9
• MF: C₁₂H₁₆O₅
• MW: 240.252444267273
• CID: 6241644
• PubChem ID: 19770405
• Update Time: 2025-05-20

Methyl 3-(2,4-dimethoxyphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• 2228682-47-9
• methyl 3-(2,4-dimethoxyphenyl)-3-hydroxypropanoate
• EN300-1819225
• SCHEMBL8770929
• Methyl 3-(2,4-dimethoxyphenyl)-3-hydroxypropanoate

• Inchi： 1S/C12H16O5/c1-15-8-4-5-9(11(6-8)16-2)10(13)7-12(14)17-3/h4-6,10,13H,7H2,1-3H3
• InChI Key： KBEDQZYOPZFLHE-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OC)C1C=CC(=CC=1OC)OC

Computed Properties

• Exact Mass: 240.09977361g/mol
• Monoisotopic Mass: 240.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 65Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on Methyl 3-(2,4-dimethoxyphenyl)-3-hydroxypropanoate

Methyl 3-(2,4-dimethoxyphenyl)-3-hydroxypropanoate (CAS No. 2228682-47-9): A Comprehensive Overview

Methyl 3-(2,4-dimethoxyphenyl)-3-hydroxypropanoate, identified by the chemical compound code CAS No. 2228682-47-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of phenylpropanoates, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of Methyl 3-(2,4-dimethoxyphenyl)-3-hydroxypropanoate, particularly the presence of hydroxyl and methoxy groups on the aromatic ring, contribute to its intriguing pharmacological properties.

The synthesis and characterization of Methyl 3-(2,4-dimethoxyphenyl)-3-hydroxypropanoate have been extensively studied to understand its role in various biochemical pathways. Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods, making it more accessible for research purposes. The compound's molecular structure suggests potential interactions with multiple biological targets, which has sparked interest in its possible applications in drug discovery.

In the realm of medicinal chemistry, the< strong>2,4-dimethoxyphenyl moiety is particularly noteworthy due to its ability to modulate enzyme activity and receptor binding. This feature has been exploited in the design of novel compounds targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. Preliminary studies have indicated that derivatives of Methyl 3-(2,4-dimethoxyphenyl)-3-hydroxypropanoate may exhibit potent anti-inflammatory and analgesic effects, making it a promising candidate for further investigation.

The< strong>hydroxypropanoate group in the molecular structure of this compound introduces a polar region that can enhance solubility and bioavailability, critical factors for drug efficacy. This aspect has been a focus of research to optimize formulations and delivery systems. Additionally, the compound's stability under various conditions has been assessed, revealing its potential for industrial-scale applications in pharmaceutical manufacturing.

Recent clinical trials have begun to explore the therapeutic potential of compounds structurally related to Methyl 3-(2,4-dimethoxyphenyl)-3-hydroxypropanoate. These trials aim to evaluate their safety and efficacy in treating a range of conditions, from chronic pain to neurodegenerative diseases. The results are expected to provide valuable insights into the compound's pharmacokinetic profile and potential clinical utility.

The role of natural products in drug discovery has also been highlighted in studies involving Methyl 3-(2,4-dimethoxyphenyl)-3-hydroxypropanoate. Researchers have been investigating plant-derived compounds that share structural similarities with this molecule, seeking inspiration for new drug candidates. This approach leverages the rich biodiversity of natural products as a source of novel therapeutic agents.

Computational modeling and high-throughput screening techniques have been employed to accelerate the discovery process for derivatives of Methyl 3-(2,4-dimethoxyphenyl)-3-hydroxypropanoate. These methods allow researchers to predict the biological activity of new compounds before they are synthesized, significantly reducing time and resources spent on ineffective candidates. Such innovations are crucial in modern drug development pipelines.

The environmental impact of chemical synthesis has also been a consideration in the production of Methyl 3-(2,4-dimethoxyphenyl)-3-hydroxypropanoate. Green chemistry principles have been applied to develop more sustainable synthetic routes, minimizing waste and reducing energy consumption. These efforts align with global initiatives to promote eco-friendly practices in pharmaceutical manufacturing.

In conclusion, Methyl 3-(2,4-dimethoxyphenyl)-3-hydroxypropanoate (CAS No. 2228682-47-9) represents a significant area of research with potential implications for multiple therapeutic fields. Its unique structural features and biological activities make it a valuable compound for further exploration in medicinal chemistry. As research continues to uncover new applications and synthetic methods, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals.